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Compound of Interest

Sodium 2-(2-
Compound Name:

bromobenzyl)malonate
Cat. No.: B12504254

Get Quote

\ J

Context: Strategic Building Blocks for Heterocyclic Synthesis & Drug Discovery

Part 1: Identification & CAS Number Lookup
Strategy

In chemical databases, "Sodium 2-(2-bromobenzyl)malonate" is often an ambiguous search
term because it can refer to either the disodium carboxylate salt (stable solid) or the sodium
enolate (transient intermediate). Furthermore, commercial databases frequently index the
parent acid or diethyl ester rather than the salt forms.

Use the following Identification Matrix to locate the exact chemical entity required for your
workflow.

Chemical Identity Matrix
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Chemical CAS Registry Molecular
. MW ( g/mol ) Role
Entity Number Formula
) Primary
Diethyl 2-(2-
Precursor
bromobenzyl)mal 66192-11-8 329.19 ]
(Commercially
onate _
Available)
2-(2- _
Parent Acid
Bromobenzyl)ma  58380-12-4 273.08 ) ]
) ) (Active Moiety)
lonic acid
Disodium 2-(2- Not Assigned Stable Salt
bromobenzyl)mal (Use Parent 317.05 (Water Soluble
onate CAS) Reagent)
Sodium Ethyl 2- Enolate
(2- ] Intermediate
In Situ Only ~351.17 )
bromobenzyl)mal (Reactive
onate Species)

Critical Lookup Note: If you cannot find the Disodium Salt in your inventory system (e.g.,

SciFinder, Reaxys), search for the Parent Acid (CAS 58380-12-4). Most regulatory and safety

data sheets (SDS) link the salt properties back to the parent acid ID due to the dissociation in

physiological/aqueous environments.

Part 2: Synthesis & Preparation Protocol

The sodium salt is rarely purchased directly due to hygroscopicity; it is standard practice to
synthesize it from the stable Diethyl ester (CAS 66192-11-8).
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Workflow Diagram: Synthesis of Disodium 2-(2-
bromobenzyl)malonate

Diethyl Malonate NaOEt, EtOH

(Starting Material) W»

Diethyl 2-(2-bromobenzyl)malonate Hydrolysis > Saponification Evaporation & Drying Disodium 2-(2-bromobenzyl)malonate
(CAS 66192-11-8) (NaOH/EtOH) (Target Salt)

2-Bromobenzyl Bromide
(Electrophile)

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway from commercial reagents to the target disodium salt.

Detailed Methodology

1. Alkylation (Formation of the Ester)

e Reagents: Diethyl malonate (1.0 eq), Sodium ethoxide (1.1 eq), 2-Bromobenzyl bromide (1.0
eq).

e Protocol:

[¢]

Generate sodium ethoxide in situ by dissolving sodium metal in anhydrous ethanol under

o Add diethyl malonate dropwise at 0°C to form the enolate.

o Add 2-bromobenzyl bromide slowly to prevent bis-alkylation.

o Reflux for 4—6 hours. Monitor by TLC (Hexane/EtOAc 9:1).

o Workup: Evaporate EtOH, partition between water/ether, dry over

, and concentrate.
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o Yield Expectation: 85-90% (Oil).
2. Saponification (Formation of the Disodium Salt)[1]

o Reagents: Diethyl 2-(2-bromobenzyl)malonate (from step 1), NaOH (2.2 eq), Ethanol/Water
(1:1).

e Protocol:

o Dissolve the ester in EtOH.

[e]

Add aqueous NaOH (2.2 equivalents) dropwise.

o

Stir at room temperature for 12 hours (or mild heat 50°C for 2 hours).

[¢]

Isolation: Remove EtOH under reduced pressure. The agueous residue contains the
disodium salt.

Purification: For the solid salt, lyophilize the aqueous phase. For the Acid form, acidify with
HCI to pH 1 and extract with EtOAc.

[¢]

Part 3: Applications in Drug Discovery

The 2-bromobenzyl moiety is a "privileged structure” for generating fused ring systems. The
primary utility of Sodium 2-(2-bromobenzyl)malonate lies in Intramolecular

-Arylation.

Mechanism: Palladium-Catalyzed Indane Formation

This compound serves as a precursor to 1-Indanecarboxylic acid derivatives, which are
scaffolds for various GPCR ligands and enzyme inhibitors.
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Figure 2: The intramolecular C-arylation pathway converting the linear malonate into the
bicyclic indane core.

Why this matters:

 Efficiency: This reaction builds the carbocyclic core and installs a carboxylic acid handle in a

single step.

» Versatility: The remaining carboxylic acid group (after decarboxylation) allows for amide
coupling to generate diverse library candidates.

Part 4: Analytical Validation
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To ensure the integrity of your synthesized material, verify against these parameters.
Proton NMR ( H NMR, 400 MHz, DMSO- )
e Aromatic Region (7.1 — 7.6 ppm): 4H multiplet (characteristic of 1,2-disubstituted benzene).
e Benzylic

(3.1 — 3.3 ppm): Doublet (coupling with the methine proton).
e Methine

(3.6 — 3.8 ppm): Triplet (alpha to carbonyls).

o Note: In the Disodium salt, the methine proton may exchange with

or shift upfield due to the anionic carboxylates.

Mass Spectrometry (LC-MS)

¢ lonization Mode: ESI Negative (

).
» Parent lon: Look for
of the acid form.
o Expected m/z: 270.9 and 272.9 (1:1 ratio due to
isotope pattern).

o Note: The sodium ions will dissociate; you detect the anionic species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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